6,7-Dihydro-5H-imidazo[2,1-b][1,3]oxazin-6-ol

• IUPAC Name: 6,7-dihydro-5H-imidazo[2,1-b][1,3]oxazin-6-ol
• InChI: InChI=1S/C6H8N2O2/c9-5-3-8-2-1-7-6(8)10-4-5/h1-2,5,9H,3-4H2
• InChI Key: VVLPEZLZQGQHHN-UHFFFAOYSA-N
• Canonical SMILES: C1C(COC2=NC=CN21)O
• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.14 g/mol

Description

6,7-Dihydro-5H-imidazo[2,1-b][1,3]oxazin-6-ol is a useful research compound. Its molecular formula is C6H8N2O2 and its molecular weight is 140.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antitubercular Properties : The compound has shown potential as a new antitubercular agent. Oxygen atom substitution at certain positions on the imidazole ring is critical for its activity against Mycobacterium tuberculosis. Structural modifications and quantitative structure-activity relationship (QSAR) models have been developed to enhance its efficacy (Kim et al., 2009).

• Development of Analogues : Several derivatives have been synthesized to improve solubility, stability, and antitubercular activity. These studies have led to compounds with significantly improved potency compared to the parent molecule, and some have reached clinical trials (Cherian et al., 2011).

• Biphenyl Analogues : The synthesis of biphenyl analogues of this compound has been explored. These analogues have demonstrated antitubercular activity and were evaluated in various models of Mycobacterium tuberculosis infection (Palmer et al., 2010).

• Alternative Linkage Analyses : Studies have been conducted on analogues where the OCH2 linkage is replaced with amide, carbamate, and urea functionality. This was aimed at addressing oxidative metabolism and improving aqueous solubility. Some derivatives showed improved potency and metabolic stability (Blaser et al., 2012).

• Growth Regulatory Activity : Research on phenoxy substituted imidazo[2,1-b][1,3]thiazines, a related compound, has been conducted. These compounds were evaluated for their impact on the physiological development of seedlings, indicating potential applications in agriculture or biochemistry (Slyvka et al., 2022).

• QSAR and CoMFA Studies : QSAR and Comparative Molecular Field Analysis (CoMFA) have been utilized to design new entities with enhanced inhibitory potencies against Mycobacterium tuberculosis (Masand et al., 2011).